Cas no 2298491-54-8 (3-(Bromomethyl)-4,4-dimethylpiperidine)

• Product Name: 3-(Bromomethyl)-4,4-dimethylpiperidine
• CAS No: 2298491-54-8
• MF: C₈H₁₆BrN
• MW: 206.123341560364
• CID: 6251630
• PubChem ID: 165912923
• Update Time: 2025-10-19

3-(Bromomethyl)-4,4-dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• EN300-5948610
• 2298491-54-8
• 3-(bromomethyl)-4,4-dimethylpiperidine
• 3-(Bromomethyl)-4,4-dimethylpiperidine

• Inchi： 1S/C8H16BrN/c1-8(2)3-4-10-6-7(8)5-9/h7,10H,3-6H2,1-2H3
• InChI Key： GHCGZMNMVPHQKA-UHFFFAOYSA-N
• SMILES： BrCC1CNCCC1(C)C

Computed Properties

• Exact Mass: 205.04661g/mol
• Monoisotopic Mass: 205.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Additional information on 3-(Bromomethyl)-4,4-dimethylpiperidine

Recent Advances in the Application of 3-(Bromomethyl)-4,4-dimethylpiperidine (CAS: 2298491-54-8) in Chemical Biology and Pharmaceutical Research

The compound 3-(Bromomethyl)-4,4-dimethylpiperidine (CAS: 2298491-54-8) has recently emerged as a valuable building block in medicinal chemistry and chemical biology research. This piperidine derivative, characterized by its reactive bromomethyl group and sterically hindered dimethyl substitution, has shown significant potential in the synthesis of novel bioactive molecules. Recent studies have highlighted its utility in the development of kinase inhibitors, GPCR modulators, and other pharmacologically relevant compounds.

Structural analysis reveals that the 4,4-dimethyl substitution pattern confers unique conformational properties to the piperidine ring, while the bromomethyl group serves as an excellent handle for further functionalization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient incorporation of this scaffold into Bruton's tyrosine kinase (BTK) inhibitors, resulting in improved pharmacokinetic properties compared to earlier analogs. The researchers attributed this enhancement to the optimal spatial arrangement provided by the dimethyl substitution.

In synthetic methodology developments, several research groups have reported innovative approaches to utilize 3-(Bromomethyl)-4,4-dimethylpiperidine as a key intermediate. A notable advancement came from a team at MIT who developed a copper-catalyzed cross-coupling protocol that allows for the selective modification of the bromomethyl group while preserving the piperidine core. This methodology, published in ACS Catalysis in early 2024, has significantly expanded the synthetic utility of this compound in drug discovery programs.

Pharmacological studies have demonstrated that derivatives of 3-(Bromomethyl)-4,4-dimethylpiperidine exhibit improved blood-brain barrier penetration compared to their non-dimethylated counterparts. This property has made the scaffold particularly attractive for CNS-targeted drug development. Recent patent applications from major pharmaceutical companies indicate growing interest in this compound class for the treatment of neurodegenerative disorders and psychiatric conditions.

The safety profile and handling considerations of 3-(Bromomethyl)-4,4-dimethylpiperidine have also been subjects of recent investigation. A 2024 toxicological assessment published in Chemical Research in Toxicology reported favorable in vitro safety parameters, though emphasized the need for proper protective measures when handling the brominated compound. These findings support its continued use in research while highlighting important safety considerations for industrial-scale applications.

Looking forward, the unique structural features of 3-(Bromomethyl)-4,4-dimethylpiperidine position it as a promising scaffold for addressing current challenges in drug discovery, particularly in the areas of selectivity optimization and physicochemical property modulation. Ongoing research is exploring its application in PROTAC design and covalent inhibitor development, suggesting that its full potential is yet to be realized in the pharmaceutical sciences.